Cas no 5298-50-0 (5-Pyrimidinamine,2,4-dichloro-N,N-dimethyl-)

• Product Name: 5-Pyrimidinamine,2,4-dichloro-N,N-dimethyl-
• CAS No: 5298-50-0
• MF: C₆H₇Cl₂N₃
• MW: 192.045878648758
• MDL: MFCD15142956
• CID: 373384
• PubChem ID: 255554
• Update Time: 2025-04-19

5-Pyrimidinamine,2,4-dichloro-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinamine,2,4-dichloro-N,N-dimethyl-
• 2,4-dichloro-N,N-dimethyl-pyrimidin-5-amine
• 2,4-dichloro-N,N-dimethylpyrimidin-5-amine
• (2,4-dichloro-pyrimidin-5-yl)-dimethyl-amine
• 2,4-Dichlor-5-dimethylamino-pyrimidin
• 2,4-dichloro-5-dimethylamino-pyrimidine
• AC1L5SNV
• AC1Q3PQV
• AR-1D3559
• CCG-40416
• CTK8J0367
• NSC81182
• SY030719
• SCHEMBL1918082
• FT-0714000
• AKOS015995822
• SB56886
• CS-0184037
• 5298-50-0
• 2,4-Dichloro-5-(dimethylamino)pyrimidine
• PS-15537
• NSC-81182
• MFCD15142956
• JCHXGNDLTRLPHB-UHFFFAOYSA-N
• DTXSID40292260
• P17938
• DA-05168

• MDL： MFCD15142956
• Inchi： 1S/C6H7Cl2N3/c1-11(2)4-3-9-6(8)10-5(4)7/h3H,1-2H3
• InChI Key： JCHXGNDLTRLPHB-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)Cl)N(C)C

Computed Properties

• Exact Mass: 191.00191
• Monoisotopic Mass: 191.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29A^2

Experimental Properties

• Density: 1.393
• Boiling Point: 268°Cat760mmHg
• Flash Point: 115.9°C
• Refractive Index: 1.59
• PSA: 29.02
• LogP: 1.84940